Cas no 32724-91-7 (Benzenamine,4-chloro-N-(4-methylphenyl)-2-nitro-)

• Product Name: Benzenamine,4-chloro-N-(4-methylphenyl)-2-nitro-
• CAS No: 32724-91-7
• MF: C₁₃H₁₁ClN₂O₂
• MW: 262.691642045975
• CID: 322302
• PubChem ID: 340010
• Update Time: 2025-04-19

Benzenamine,4-chloro-N-(4-methylphenyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-chloro-N-(4-methylphenyl)-2-nitro-
• 4-chloro-N-(4-methylphenyl)-2-nitroaniline
• (4-Chlor-2-nitro-phenyl)-p-tolyl-amin
• (4-chloro-2-nitro-phenyl)-p-tolyl-amine
• 4-Chlor-4'-methyl-2-nitrodiphenylamin
• AC1L7R9C
• NSC369143
• DTXSID70321057
• 32724-91-7
• NSC-369143

• Inchi： 1S/C13H11ClN2O2/c1-9-2-5-11(6-3-9)15-12-7-4-10(14)8-13(12)16(17)18/h2-8,15H,1H3
• InChI Key： SUAVQNKCVPAKGY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)[N+](=O)[O-])NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 262.05103
• Monoisotopic Mass: 262.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 55.17
• LogP: 4.89640